methyl 4-({(2Z)-6-[(3-ethoxyphenyl)carbamoyl]-3-methyl-4-oxo-1,3-thiazinan-2-ylidene}amino)benzoate

• Molecular Formula: C22H23N3O5S
• Molecular Weight: 441.5 g/mol
• IUPAC Name: methyl 4-[[6-[(3-ethoxyphenyl)carbamoyl]-3-methyl-4-oxo-1,3-thiazinan-2-ylidene]amino]benzoate
• InChI: InChI=1S/C22H23N3O5S/c1-4-30-17-7-5-6-16(12-17)23-20(27)18-13-19(26)25(2)22(31-18)24-15-10-8-14(9-11-15)21(28)29-3/h5-12,18H,4,13H2,1-3H3,(H,23,27)
• InChI Key: WQZLOAKXWDFVOE-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1)NC(=O)C2CC(=O)N(C(=NC3=CC=C(C=C3)C(=O)OC)S2)C

Description

Methyl 4-({(2Z)-6-[(3-ethoxyphenyl)carbamoyl]-3-methyl-4-oxo-1,3-thiazinan-2-ylidene}amino)benzoate is a complex organic compound with a unique structure that includes a thiazinan ring, an ethoxyphenyl group, and a benzoate ester

Preparation Methods

The synthesis of methyl 4-({(2Z)-6-[(3-ethoxyphenyl)carbamoyl]-3-methyl-4-oxo-1,3-thiazinan-2-ylidene}amino)benzoate involves multiple stepsThe reaction conditions often require specific catalysts and solvents to ensure the desired product’s purity and yield .

Chemical Reactions Analysis

This compound undergoes various chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include potassium permanganate for oxidation, lithium aluminum hydride for reduction, and halogenating agents for substitution. The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

Methyl 4-({(2Z)-6-[(3-ethoxyphenyl)carbamoyl]-3-methyl-4-oxo-1,3-thiazinan-2-ylidene}amino)benzoate has several scientific research applications. In chemistry, it is used as a building block for synthesizing more complex molecules. In biology and medicine, it is studied for its potential therapeutic effects, including its role as an enzyme inhibitor or receptor modulator. In industry, it is used in the development of new materials and chemical processes .

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets, such as enzymes or receptors. The thiazinan ring and the ethoxyphenyl group play crucial roles in binding to these targets, leading to the modulation of biological pathways. The exact pathways involved depend on the specific application and the target molecule .

Comparison with Similar Compounds

Methyl 4-({(2Z)-6-[(3-ethoxyphenyl)carbamoyl]-3-methyl-4-oxo-1,3-thiazinan-2-ylidene}amino)benzoate can be compared with other similar compounds, such as Pigment Red 188 and various carbamates. These compounds share structural similarities but differ in their specific functional groups and applications. The uniqueness of this compound lies in its combination of a thiazinan ring and an ethoxyphenyl group, which confer distinct chemical and biological properties .